5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride
Overview
Description
5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride is a synthetic molecule that has been used in a variety of scientific research applications, including drug development, drug delivery, and biochemical research. The molecule is a member of the thiazol-2-amine family of molecules, which have been studied for their potential therapeutic and pharmacological effects. This molecule has been studied for its ability to interact with a variety of biological targets, including enzymes, receptors, and other molecules.
Scientific Research Applications
5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride has been studied for its potential therapeutic and pharmacological effects. The molecule has been studied as a potential treatment for a variety of diseases, including cancer, inflammation, and neurological disorders. The molecule has also been studied for its ability to act as a drug delivery vehicle, allowing for the controlled release of drugs into the body. Additionally, the molecule has been studied for its ability to interact with a variety of biological targets, including enzymes, receptors, and other molecules.
Mechanism of Action
The mechanism of action of 5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride is not fully understood. However, it is believed that the molecule is capable of binding to a variety of biological targets, including enzymes, receptors, and other molecules. This binding can result in a variety of effects, including the activation or inhibition of a target molecule. Additionally, the molecule has been studied for its ability to act as a drug delivery vehicle, allowing for the controlled release of drugs into the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride have not been fully elucidated. However, the molecule has been studied for its potential therapeutic and pharmacological effects. The molecule has been studied as a potential treatment for a variety of diseases, including cancer, inflammation, and neurological disorders. Additionally, the molecule has been studied for its ability to interact with a variety of biological targets, including enzymes, receptors, and other molecules.
Advantages and Limitations for Lab Experiments
The use of 5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride in laboratory experiments has a number of advantages and limitations. One advantage is that the molecule is relatively stable in aqueous and organic solvents, making it suitable for use in a variety of laboratory experiments. Additionally, the molecule is relatively inexpensive and can be synthesized in a variety of ways. However, the molecule is not water soluble, making it difficult to use in experiments that require aqueous solutions. Additionally, the mechanism of action of the molecule is not fully understood, making it difficult to predict the effects of the molecule on a given biological system.
Future Directions
There are a number of potential future directions for the use of 5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride. One potential direction is to further study the molecule’s mechanism of action and its ability to interact with a variety of biological targets. Additionally, the molecule could be used in the development of new drugs and drug delivery systems. Furthermore, the molecule could be used to study the effects of drugs on a variety of biological systems, such as cells, tissues, and organs. Finally, the molecule could be used to study the effects of drugs on a variety of diseases, such as cancer, inflammation, and neurological disorders.
Synthesis Methods
5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride can be synthesized through a variety of methods. One method involves the reaction of 4-methyl-1,3-thiazol-2-amine with pyridine in the presence of a base, such as sodium hydroxide, to form the desired product. This reaction can be carried out in aqueous or organic solvents, and the reaction is typically carried out at room temperature. Other methods of synthesis involve the use of a variety of catalysts, such as palladium, copper, or nickel.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride involves the condensation of 3-amino-4-methylthiophen-2-ol with 3-pyridinecarboxaldehyde, followed by cyclization with Lawesson's reagent to form the thiazole ring. The resulting thiazole intermediate is then reacted with ammonium chloride to form the final product as a dihydrochloride salt.", "Starting Materials": [ "3-amino-4-methylthiophen-2-ol", "3-pyridinecarboxaldehyde", "Lawesson's reagent", "ammonium chloride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 3-amino-4-methylthiophen-2-ol with 3-pyridinecarboxaldehyde in ethanol to form the Schiff base intermediate.", "Step 2: Cyclization of the Schiff base intermediate with Lawesson's reagent in ethanol to form the thiazole intermediate.", "Step 3: Reaction of the thiazole intermediate with ammonium chloride in ethanol and hydrochloric acid to form the final product as a dihydrochloride salt." ] } | |
CAS RN |
2770358-71-7 |
Product Name |
5-methyl-4-(pyridin-3-yl)-1,3-thiazol-2-amine dihydrochloride |
Molecular Formula |
C9H11Cl2N3S |
Molecular Weight |
264.2 |
Purity |
95 |
Origin of Product |
United States |
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